
Application Notes: Preparation of Entrectinib
Stock Solution in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Emzeltrectinib

Cat. No.: B12403038 Get Quote

Introduction Entrectinib is a potent and selective inhibitor of the tyrosine kinases TRKA, TRKB,

TRKC, ROS1, and ALK.[1][2] For in vitro studies, it is crucial to prepare a stable and accurately

concentrated stock solution. Dimethyl sulfoxide (DMSO) is the most common solvent for

preparing high-concentration stock solutions of Entrectinib due to its high solubilizing capacity

for this compound. These application notes provide a detailed protocol for the preparation,

handling, and storage of Entrectinib stock solutions for research purposes.

Data Summary The following table summarizes the key quantitative data for Entrectinib

relevant to stock solution preparation.

Parameter Value Source(s)

Molecular Weight 560.64 g/mol [3]

Physical Appearance Crystalline solid [1]

Solubility in DMSO
Ranging from ≥28.05 mg/mL to

100 mg/mL (178.36 mM)
[2][3][4][5]

Recommended Storage
Powder: -20°C (stable for ≥4

years)
[1]

Stock Solution: -20°C (up to

several months) or -80°C (up

to 6 months)

[3][5][6][7]
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Experimental Protocols
Materials and Equipment

Entrectinib powder (purity ≥98%)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

Ultrasonic water bath (optional, but recommended)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Safety Precautions
Handle Entrectinib powder in a chemical fume hood to avoid inhalation of dust.[8]

Wear appropriate PPE, including gloves, a lab coat, and safety glasses, at all times.[8]

Consult the Safety Data Sheet (SDS) for Entrectinib before handling.[8][9]

DMSO can facilitate the absorption of substances through the skin; therefore, avoid direct

contact.

Preparation of a 50 mM Entrectinib Stock Solution
This protocol describes the preparation of 1 mL of a 50 mM stock solution. Adjust volumes and

mass as needed for different concentrations or volumes.

Calculation:
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Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

Mass (mg) = 0.050 mol/L x 0.001 L x 560.64 g/mol x 1000 mg/g = 28.03 mg

Procedure:

Weighing: In a chemical fume hood, accurately weigh 28.03 mg of Entrectinib powder and

transfer it to a sterile vial.

Solvent Addition: Add 1 mL of high-purity DMSO to the vial containing the Entrectinib powder.

It is advisable to use fresh DMSO, as absorbed moisture can reduce the solubility of the

compound.[2]

Dissolution:

Tightly cap the vial and vortex thoroughly for 2-5 minutes.

If the solid does not completely dissolve, warm the solution in a 37°C water bath for 10

minutes.[3][6]

Alternatively, or in combination with warming, place the vial in an ultrasonic water bath for

10-20 minutes to facilitate dissolution.[3][6]

Visually inspect the solution to ensure no solid particles remain. The final solution should

be clear.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents contamination and degradation from repeated freeze-

thaw cycles.[5][7]

Store the aliquots at -20°C for short-to-medium-term storage (up to several months) or at

-80°C for long-term storage (up to 6 months).[3][5][7]

Preparation of Working Solutions
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For cell-based assays, the high-concentration DMSO stock solution must be diluted to the final

working concentration in cell culture medium.

Thawing: Thaw a single aliquot of the stock solution at room temperature.

Dilution: Perform serial dilutions in your desired cell culture medium to reach the final

experimental concentration.

Final DMSO Concentration: Ensure the final concentration of DMSO in the culture medium is

less than 0.5%, with a concentration of 0.1% being preferable, to avoid solvent-induced

cytotoxicity.[7][10]

Control: Always include a vehicle control (culture medium with the same final concentration

of DMSO) in your experiments.

Visualizations

Preparation Workflow
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Caption: Workflow for preparing Entrectinib stock solution in DMSO.

Caption: Simplified signaling pathway inhibited by Entrectinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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